molecular formula C16H38N2O3Si B056612 N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane CAS No. 121772-92-7

N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane

Cat. No. B056612
M. Wt: 334.57 g/mol
InChI Key: MNEXIOKPOFUXLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane” is a compound that has been mentioned in the context of organic synthesis . It’s important to note that this is not the exact compound you asked about, but it might have similar properties or uses .


Synthesis Analysis

While specific synthesis methods for “N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane” were not found, there are synthesis methods available for similar compounds . For instance, “N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane” is available for synthesis .


Chemical Reactions Analysis

There are studies on the chemical reactions of similar compounds. For example, the adsorption of formaldehyde by the MCC/APMDS (Microcrystalline Cellulose/N-(2-aminoethyl)-3- Aminopropyl Methyl Dimethoxysilane) composite aerogel mainly relied upon the reaction of the protonated –NH 3+ group in APMDS with formaldehyde to form a Schiff base .


Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, “N-AMINOETHYLPIPERAZINE” has a flash point of 199°F and is corrosive to tissue . Another study investigated the thermo-physical properties of oils modified with "N-(2-aminoethyl)-oleamide" .

Scientific Research Applications

1. Adsorption of Formaldehyde Using N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane

Field: Environmental Chemistry and Materials Science

Summary

N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane (AEAPMDS) has been investigated for its ability to adsorb formaldehyde. The composite aerogel formed by combining AEAPMDS with microcrystalline cellulose (MCC) effectively removes formaldehyde from the environment. The primary mechanism involves the reaction of the protonated –NH₃⁺ group in AEAPMDS with formaldehyde, forming a Schiff base. This interaction leads to the efficient removal of formaldehyde, contributing to air quality improvement .

Experimental Procedure:

Results

The MCC/AEAPMDS composite aerogel effectively adsorbs formaldehyde due to the Schiff base formation. Quantitative data on adsorption capacity, kinetics, and regeneration efficiency can be obtained through experiments .

2. Chiral Peptide Nucleic Acids (PNAs) with N-(2-Aminoethyl)glycine Backbone Substituents

Field: Biochemistry and Molecular Biology

Summary

Chiral PNAs are synthetic nucleic acid mimics where the sugar-phosphate backbone is replaced by a peptide backbone. Researchers have explored chiral PNAs with a substituent in the N-(2-aminoethyl)glycine backbone. These modified PNAs exhibit unique properties and have applications in gene targeting, diagnostics, and drug development. The presence of the N-(2-aminoethyl) group enhances binding specificity and stability .

Synthesis and Properties:

Applications:

3. Amine-Modified Spherical Cellulose Nanocrystal (CNC) Aerogels

Field: Materials Science and Nanotechnology

Summary

Researchers have successfully fabricated amine-modified spherical CNC aerogels using N-(2-aminoethyl) (3-aminopropyl) methyldimethoxysilane (AEAPMDS). These aerogels exhibit unique properties due to the introduction of amine groups via C–O–Si bonds between CNC and AEAPMDS. The aerogels can be prepared by freeze-drying or supercritical CO₂ drying of spherical CNC hydrogels .

Experimental Procedures:

Applications:

Safety And Hazards

Safety data sheets for similar compounds provide information on hazards. For instance, “N-(2-Aminoethyl)glycine” causes serious eye irritation and requires personal protective equipment during handling .

Future Directions

Research on similar compounds suggests potential future directions. For instance, the use of “N-(2-aminoethyl)-3-aminopropyltrimethoxysilane” in the preparation of adsorbent materials with high formaldehyde adsorption capacity for air purification has been suggested . Another study discusses the potential of chiral PNAs bearing a substituent in the N-(2-aminoethyl)glycine backbone .

properties

IUPAC Name

N'-(11-trimethoxysilylundecyl)ethane-1,2-diamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H38N2O3Si/c1-19-22(20-2,21-3)16-12-10-8-6-4-5-7-9-11-14-18-15-13-17/h18H,4-17H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MNEXIOKPOFUXLA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CO[Si](CCCCCCCCCCCNCCN)(OC)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H38N2O3Si
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90556884
Record name N~1~-[11-(Trimethoxysilyl)undecyl]ethane-1,2-diamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90556884
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

334.57 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane

CAS RN

121772-92-7
Record name N~1~-[11-(Trimethoxysilyl)undecyl]ethane-1,2-diamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90556884
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane
Reactant of Route 2
Reactant of Route 2
N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane
Reactant of Route 3
Reactant of Route 3
N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane
Reactant of Route 4
Reactant of Route 4
N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane
Reactant of Route 5
Reactant of Route 5
N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane
Reactant of Route 6
Reactant of Route 6
N-(2-Aminoethyl)-11-aminoundecyltrimethoxysilane

Citations

For This Compound
35
Citations
G Parisi, S Narayan - Journal of Water Process Engineering, 2021 - Elsevier
Managing oily wastewater continues to be a significant challenge with the continuous rise in oil extraction and processing, necessitating new and improved technologies to separate oil …
Number of citations: 7 www.sciencedirect.com
G Parisi, S Narayan - Chemical Engineering and Processing-Process …, 2022 - Elsevier
This study investigates a fluorine-free, non-wetting copper membrane for separating oil and water and water-in-oil emulsions. The porous membrane produced by sintering copper …
Number of citations: 2 www.sciencedirect.com
S Ebrahim, M Raoof, W Ramadan, M Soliman - Microelectronic …, 2016 - Elsevier
An important step of fabrication of selective DNA probe/receptor is the functionalization of semiconducting surfaces with a self-assembled monolayer (SAM) with an appropriate surface …
Number of citations: 9 www.sciencedirect.com
G Parisi, A Lopez, S Narayan - ACS Applied Engineering …, 2022 - ACS Publications
Evaporation is crucial in many applications. One of the critical parameters affecting evaporation is surface wettability, which is often tailored using coatings and micro- or nanoscale …
Number of citations: 2 pubs.acs.org
JH Shin, MH Schoenfisch - Chemistry of Materials, 2008 - ACS Publications
The preparation and characterization of nitric oxide (NO)-releasing silica particles formed following the synthesis of N-diazeniumdiolate-modified aminoalkoxysilanes are reported. …
Number of citations: 110 pubs.acs.org
MK Morakinyo, SB Rananavare - 2011 11th IEEE International …, 2011 - ieeexplore.ieee.org
Controlled deposition of metal nanoparticles (NPs) into lithographic patterned nanoholes has been a major challenge. Electrostatic attraction was employed in directing gold NPs of …
Number of citations: 2 ieeexplore.ieee.org
DI Rozkiewicz, Y Kraan, MWT Werten… - … A European Journal, 2006 - Wiley Online Library
We describe a straightforward approach to the covalent immobilization of cytophilic proteins by microcontact printing, which can be used to pattern cells on substrates. Cytophilic …
YH Shin, SH Yun, SH Pyo, YS Lim, HJ Yoon… - Angewandte …, 2010 - Wiley Online Library
… cleaning oxidized silicon wafers with piranha solution for 10 min, washing them with pure water, and then treating them with 10 mM N-2-aminoethyl-11-aminoundecyltrimethoxysilane …
Number of citations: 25 onlinelibrary.wiley.com
A Dittes, I Scharf, L Lehmann… - IOP Conference …, 2021 - iopscience.iop.org
Organo-functional silane coupling agents are widely used to promote adhesion in between inorganic and organic materials. Amino-functional silanes can improve bonding with …
Number of citations: 3 iopscience.iop.org
OC Compton, CH Mullet, S Chiang… - The Journal of Physical …, 2008 - ACS Publications
We present a modular approach to the synthesis of nanostructured catalysts for photochemical splitting of water into hydrogen and oxygen. The catalysts are built from exfoliated, …
Number of citations: 95 pubs.acs.org

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.